Cas no 2171457-72-8 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1,3-thiazole-4-carboxylic acid
• CAS No: 2171457-72-8
• MF: C₂₆H₂₅N₃O₅S
• MW: 491.55880522728
• CID: 6334763
• PubChem ID: 165514879
• Update Time: 2025-06-14

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1,3-thiazole-4-carboxylic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]ethyl}-1,3-thiazole-4-carboxylic acid
• EN300-1521147
• 2171457-72-8

• Inchi： 1S/C26H25N3O5S/c1-3-8-21(23(30)27-15(2)24-28-22(14-35-24)25(31)32)29-26(33)34-13-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h3-7,9-12,14-15,20-21H,1,8,13H2,2H3,(H,27,30)(H,29,33)(H,31,32)
• InChI Key： BSMCYFNXQUBZKU-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C(C)NC(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 491.15149208g/mol
• Monoisotopic Mass: 491.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 146Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1,3-thiazole-4-carboxylic acid

Recent Advances in the Study of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1,3-thiazole-4-carboxylic acid (CAS: 2171457-72-8)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1,3-thiazole-4-carboxylic acid (CAS: 2171457-72-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole-carboxylic acid core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), its role as a building block for bioactive peptides, and its potential therapeutic implications.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic protocol that enhances yield and purity, making it more accessible for large-scale applications. The researchers employed a combination of Fmoc-protected amino acids and thiazole derivatives, achieving a yield of over 85% under mild reaction conditions. This advancement is particularly significant for the pharmaceutical industry, where high-purity intermediates are critical for drug development.

In addition to its synthetic utility, the compound has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its ability to modulate specific protein-protein interactions, particularly those involving thiazole-containing peptides. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its inhibitory effects on certain enzymes implicated in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. These findings are supported by molecular docking studies, which reveal strong binding affinities to target proteins.

Another noteworthy development is the use of this compound in the design of novel drug delivery systems. Researchers have explored its incorporation into peptide-based nanoparticles, leveraging its stability and biocompatibility. A study in Advanced Drug Delivery Reviews (2023) reported successful encapsulation of anticancer agents using derivatives of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1,3-thiazole-4-carboxylic acid, resulting in enhanced tumor targeting and reduced off-target effects. This approach holds promise for improving the efficacy and safety of chemotherapeutic treatments.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as scalability, cost-effectiveness, and long-term stability under physiological conditions need to be addressed. Future research directions may include the development of greener synthetic methods, further exploration of its mechanistic pathways, and clinical validation of its therapeutic potential. Collaborative efforts between academia and industry will be essential to overcome these hurdles and fully realize the compound's applications.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1,3-thiazole-4-carboxylic acid (CAS: 2171457-72-8) represents a versatile and promising molecule in chemical biology and drug development. Its synthetic accessibility, biological activity, and potential for innovative drug delivery systems make it a valuable focus of ongoing research. As studies continue to uncover its multifaceted roles, this compound is poised to contribute significantly to advancements in medicinal chemistry and therapeutic interventions.